Dimethyl 2-{[5-(2,4-dichlorophenyl)-2-furoyl]amino}terephthalate

• Molecular Formula: C21H15Cl2NO6
• Molecular Weight: 448.2 g/mol
• IUPAC Name: dimethyl 2-[[5-(2,4-dichlorophenyl)furan-2-carbonyl]amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C21H15Cl2NO6/c1-28-20(26)11-3-5-14(21(27)29-2)16(9-11)24-19(25)18-8-7-17(30-18)13-6-4-12(22)10-15(13)23/h3-10H,1-2H3,(H,24,25)
• InChI Key: GKGGJAVQTFEZTQ-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl

Description

Dimethyl 2-{[5-(2,4-dichlorophenyl)-2-furoyl]amino}terephthalate, commonly known as DFT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFT belongs to the class of furoylamino compounds and is synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of DFT is not well understood. However, studies have shown that DFT can interact with various biological molecules, including proteins and DNA. DFT has been shown to inhibit the activity of certain enzymes involved in DNA replication and repair, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that DFT can induce apoptosis, or programmed cell death, in cancer cells. DFT has also been shown to inhibit the growth of various cancer cell lines in vitro. However, the exact biochemical and physiological effects of DFT on normal cells are not well understood.

Advantages and Limitations for Lab Experiments

The advantages of using DFT in lab experiments include its high purity and stability, which makes it easy to handle and store. However, the synthesis process for DFT is complex and requires specialized equipment and expertise. Additionally, the potential toxicity of DFT must be carefully considered when handling and disposing of the compound.

Future Directions

Future research on DFT could focus on its potential applications in drug delivery systems, as well as its potential as an anti-cancer agent. Additionally, further studies could investigate the mechanism of action of DFT and its effects on normal cells.

Synthesis Methods

The synthesis of DFT involves the reaction of 2,4-dichlorobenzoyl chloride with furan-2-carbonyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with dimethyl terephthalate to obtain DFT. The synthesis process is complex and requires careful control of reaction conditions to obtain high yields of the final product.

Scientific Research Applications

DFT has been extensively studied for its potential applications in various fields, including material science, pharmacology, and biochemistry. In material science, DFT has been used as a building block for the synthesis of functionalized polymers and as a precursor for the synthesis of metal-organic frameworks. In pharmacology, DFT has been investigated for its potential as an anti-cancer agent and as a drug delivery system. In biochemistry, DFT has been used as a probe to study the interaction of proteins with DNA.